Cas no 2172130-71-9 (3-(4-formylquinolin-8-yl)prop-2-ynoic acid)

• Product Name: 3-(4-formylquinolin-8-yl)prop-2-ynoic acid
• CAS No: 2172130-71-9
• MF: C₁₃H₇NO₃
• MW: 225.199583292007
• CID: 6324427
• PubChem ID: 165533998
• Update Time: 2025-06-07

3-(4-formylquinolin-8-yl)prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-formylquinolin-8-yl)prop-2-ynoic acid
• EN300-1585593
• 2172130-71-9

• Inchi： 1S/C13H7NO3/c15-8-10-6-7-14-13-9(4-5-12(16)17)2-1-3-11(10)13/h1-3,6-8H,(H,16,17)
• InChI Key： LDOAEWITBQOFMT-UHFFFAOYSA-N
• SMILES： O=CC1C=CN=C2C(C#CC(=O)O)=CC=CC2=1

Computed Properties

• Exact Mass: 225.042593085g/mol
• Monoisotopic Mass: 225.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 3-(4-formylquinolin-8-yl)prop-2-ynoic acid

Comprehensive Overview of 3-(4-formylquinolin-8-yl)prop-2-ynoic acid (CAS No. 2172130-71-9)

3-(4-formylquinolin-8-yl)prop-2-ynoic acid (CAS No. 2172130-71-9) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique quinoline core and propynoic acid side chain, serves as a versatile intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its formyl group, which offers reactive sites for further functionalization, making it invaluable in drug discovery and development.

The structural features of 3-(4-formylquinolin-8-yl)prop-2-ynoic acid include a quinoline scaffold, a formyl substituent at the 4-position, and a prop-2-ynoic acid moiety at the 8-position. This combination of functional groups enables diverse chemical transformations, such as click chemistry reactions, which are widely used in bioconjugation and polymer science. The compound's CAS No. 2172130-71-9 is frequently searched in academic and industrial databases, reflecting its growing relevance in cutting-edge research.

In recent years, the demand for 3-(4-formylquinolin-8-yl)prop-2-ynoic acid has surged due to its potential applications in targeted drug delivery systems and fluorescent probes. Its quinoline backbone is known for its photophysical properties, making it a candidate for bioimaging and sensor development. Additionally, the propynoic acid group allows for covalent bonding with biomolecules, a feature exploited in proteomics and biomarker discovery.

One of the most searched questions related to this compound is: "What are the synthetic routes for 3-(4-formylquinolin-8-yl)prop-2-ynoic acid?" The answer lies in multi-step organic synthesis, often starting from 8-bromoquinoline or similar precursors. The introduction of the formyl group typically involves Vilsmeier-Haack formylation, while the propynoic acid side chain is added via Sonogashira coupling. These methods are well-documented in peer-reviewed journals, emphasizing the compound's accessibility to researchers.

Another trending topic is the role of 3-(4-formylquinolin-8-yl)prop-2-ynoic acid in cancer research. Its quinoline derivatives have shown promise as kinase inhibitors, targeting specific pathways involved in tumor growth. The compound's formyl and alkyne functionalities facilitate the creation of hybrid molecules with enhanced bioactivity, a strategy gaining traction in precision medicine.

From an industrial perspective, CAS No. 2172130-71-9 is often discussed in the context of green chemistry. Researchers are exploring eco-friendly catalysts and solvent-free conditions to optimize its synthesis, aligning with global sustainability goals. The compound's propynoic acid segment also opens doors to polymer chemistry, where it can act as a monomer for biodegradable materials.

In summary, 3-(4-formylquinolin-8-yl)prop-2-ynoic acid (CAS No. 2172130-71-9) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and biotechnology. Its unique structure and reactivity profile make it a subject of ongoing research, addressing some of the most pressing challenges in modern science. As interest in quinoline-based compounds and click chemistry continues to rise, this compound is poised to play a pivotal role in future innovations.